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Compound of Interest

Compound Name: 3-Epichromolaenide

Cat. No.: B593243 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Epichromolaenide is not readily available

in public domains. The following guidance is based on the chemical's classification as a

sesquiterpene lactone and toxicological data available for extracts of Chromolaena odorata, the

plant from which it is isolated. In the absence of specific data, 3-Epichromolaenide should be

handled as a hazardous substance.

Essential Safety and Logistical Information
3-Epichromolaenide is a naturally occurring sesquiterpene lactone isolated from the plant

Chromolaena odorata.[1] While specific toxicological data for the pure compound is limited,

studies on extracts of Chromolaena odorata and the general properties of sesquiterpene

lactones indicate potential hazards. Extracts of the plant have demonstrated toxicity at high

doses in animal studies, affecting the liver and kidneys.[2][3] Sesquiterpene lactones as a class

are known to be skin and respiratory tract irritants and can cause allergic contact dermatitis.[4]

[5] Therefore, appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat, should be worn at all times when handling this compound.

Operational Plan: All handling of 3-Epichromolaenide, including weighing and preparation of

solutions, should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any dust or aerosols. An emergency eyewash station and safety

shower should be readily accessible.
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Given the lack of specific disposal guidelines for 3-Epichromolaenide, a conservative

approach is necessary. The compound and any materials contaminated with it should be

treated as hazardous chemical waste.

Step-by-Step Disposal Guidance:

Waste Segregation: Do not mix 3-Epichromolaenide waste with non-hazardous trash or

other waste streams. All materials that have come into contact with 3-Epichromolaenide,

including contaminated labware (e.g., pipette tips, vials), gloves, and absorbent paper,

should be collected in a dedicated, clearly labeled hazardous waste container.

Containerization: Use a chemically resistant, sealable container for collecting solid waste.

For solutions containing 3-Epichromolaenide, use a compatible, leak-proof liquid waste

container. The container must be labeled with the words "Hazardous Waste," the full

chemical name "3-Epichromolaenide," and any known hazard characteristics (e.g., "Toxic,"

"Irritant").

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be away from general traffic, drains, and incompatible

chemicals.

Disposal Request: Once the waste container is full or is no longer being added to, arrange

for its disposal through your institution's Environmental Health and Safety (EHS) office.

Follow your institution's specific procedures for chemical waste pickup.

Decontamination: Any non-disposable equipment or surfaces that come into contact with 3-
Epichromolaenide should be decontaminated. A suitable solvent (e.g., ethanol or

isopropanol) followed by a soap and water wash is a general recommendation, but consult

with your EHS office for specific decontamination procedures.

Data Presentation
Due to the absence of a specific SDS, quantitative data for disposal is not available. The

following table highlights the information that would typically be found and the recommended

conservative approach in its absence.
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Parameter Value/Recommendation

RCRA Hazardous Waste Code Data not available; treat as hazardous.

DOT Hazard Class Data not available; treat as hazardous.

LD50 (Oral, Rat)

Data not available for pure compound. Aqueous

and ethanolic extracts of C. odorata have shown

varying levels of toxicity.[2][3][6]

Ecotoxicity

Data not available for pure compound. C.

odorata extracts have shown toxicity to aquatic

life.[7]

Recommended Disposal Method

Incineration by a licensed hazardous waste

disposal facility is the preferred method for

organic chemical waste.

Experimental Protocols
Specific experimental protocols for the disposal of 3-Epichromolaenide have not been

published. The procedural guidance provided above is based on standard best practices for the

disposal of hazardous laboratory chemicals. Researchers must adhere to the chemical waste

management guidelines established by their institution and local regulations.

Mandatory Visualization
The following diagram illustrates the logical workflow for determining the proper disposal route

for a chemical with limited safety information, such as 3-Epichromolaenide.
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Start: Need to dispose of
3-Epichromolaenide

Is a specific Safety Data Sheet (SDS)
available for the compound?

Follow specific disposal instructions
in Section 13 of the SDS.

Yes

No specific SDS found.

No

Follow institutional hazardous
waste disposal procedures.

Identify the chemical class
(e.g., sesquiterpene lactone).

Review literature for toxicity data on
the chemical class and source organism

(Chromolaena odorata).

Based on potential hazards (irritant, toxic),
treat as hazardous waste.

Collect in a labeled, sealed,
compatible waste container.

Store in a designated satellite
accumulation area.

Contact Environmental Health & Safety (EHS)
for pickup and final disposal.

End: Safe and compliant disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for a chemical with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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